2-(2,2,5,5-Tetramethyloxolan-3-yl)acetic acid

• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 2-(2,2,5,5-tetramethyloxolan-3-yl)acetic acid
• InChI: InChI=1S/C10H18O3/c1-9(2)6-7(5-8(11)12)10(3,4)13-9/h7H,5-6H2,1-4H3,(H,11,12)
• InChI Key: BXTJBUVMNPYDFT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C(O1)(C)C)CC(=O)O)C

Description

2-(2,2,5,5-Tetramethyloxolan-3-yl)acetic acid (CAS: 41644-92-2) is a cyclic ether derivative with a molecular formula of C₁₀H₁₈O₃ and a molecular weight of 186.25 g/mol . The compound features a tetrahydrofuran (oxolane) ring substituted with four methyl groups (2,2,5,5-tetramethyl configuration) and an acetic acid side chain.

Key physical properties include:

• Hazard profile: No significant hazard statements or GHS pictograms reported, suggesting low acute toxicity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,2,5,5-Tetramethyloxolan-3-yl)acetic acid typically involves the reaction of 2,2,5,5-tetramethyloxolane with acetic anhydride under acidic conditions. The reaction proceeds through the formation of an intermediate, which is subsequently hydrolyzed to yield the desired product. The reaction conditions often include the use of a strong acid catalyst, such as sulfuric acid, and the reaction is carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 2-(2,2,5,5-Tetramethyloxolan-3-yl)acetic acid may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of advanced purification techniques, such as distillation and crystallization, ensures the production of high-purity compound suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-(2,2,5,5-Tetramethyloxolan-3-yl)acetic acid undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the acetic acid moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines and alcohols can react with the acetic acid group under basic or acidic conditions.

Major Products

The major products formed from these reactions include ketones, aldehydes, alcohols, and substituted acetic acid derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(2,2,5,5-Tetramethyloxolan-3-yl)acetic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(2,2,5,5-Tetramethyloxolan-3-yl)acetic acid involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Analogs

2,2,5,5-Tetramethyltetrahydrofuran-3-carboxylic Acid (CAS: 1536314-14-3)

• Molecular Formula : C₉H₁₄O₃.
• Key Differences : The carboxylic acid group is directly attached to the oxolane ring, unlike the acetic acid side chain in the target compound. This reduces steric hindrance and increases acidity (pKa ~4–5) compared to the target compound’s acetic acid moiety (pKa ~2.5) .

Ethyl 2-(2,2,5,5-Tetramethyloxolan-3-yl)acetate (Ref: 3D-JCA05642)

• Molecular Formula : C₁₂H₂₂O₃.
• Key Differences : The ethyl ester derivative of the target compound exhibits higher lipophilicity (logP ~2.1 vs. ~1.5 for the acid), making it more suitable for lipid-based formulations .

Substituent-Modified Analogs

(2,2,5,5-Tetramethyloxolan-3-yl)methanesulfonyl Chloride (CAS: 2090313-43-0)

• Molecular Formula : C₉H₁₇ClO₃S.
• Key Differences : Replaces the acetic acid group with a sulfonyl chloride, enhancing electrophilicity for nucleophilic substitution reactions. The molecular weight (240.75 g/mol) is significantly higher due to sulfur and chlorine incorporation .

2-(3-Acetoxy-2,5-dioxotetrahydrofuran-3-yl)acetic Acid (CAS: 58032-65-8)

• Molecular Formula : C₈H₈O₇.
• Key Differences : Features additional ketone (dioxo) and acetyloxy groups, increasing oxidative reactivity and susceptibility to hydrolysis compared to the target compound’s stable tetramethyl-oxolane backbone .

Ring-System Variants

2-(2,3-Dihydro-1-benzofuran-2-yl)acetic Acid (CAS: 62590-78-7)

• Molecular Formula : C₁₀H₁₀O₃.
• The absence of methyl groups reduces steric shielding, increasing susceptibility to electrophilic attack .

2-[(2R)-Oxolan-2-yl]acetic Acid (CAS: 178231-83-9)

• Molecular Formula : C₆H₁₀O₃.
• Key Differences : A simpler oxolane derivative without methyl substituents, leading to lower molecular weight (142.14 g/mol) and higher water solubility .

Data Table: Comparative Analysis

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
2-(2,2,5,5-Tetramethyloxolan-3-yl)acetic Acid	41644-92-2	C₁₀H₁₈O₃	186.25	Tetramethyl-oxolane, acetic acid	Low toxicity, moderate solubility
2,2,5,5-Tetramethyltetrahydrofuran-3-carboxylic Acid	1536314-14-3	C₉H₁₄O₃	170.21	Carboxylic acid on oxolane	Higher acidity, steric openness
Ethyl 2-(2,2,5,5-Tetramethyloxolan-3-yl)acetate	-	C₁₂H₂₂O₃	214.30	Ethyl ester	Lipophilic, synthetic intermediate
(2,2,5,5-Tetramethyloxolan-3-yl)methanesulfonyl Chloride	2090313-43-0	C₉H₁₇ClO₃S	240.75	Sulfonyl chloride	Electrophilic reagent
2-(3-Acetoxy-2,5-dioxotetrahydrofuran-3-yl)acetic Acid	58032-65-8	C₈H₈O₇	216.15	Acetyloxy, dioxo groups	High reactivity, hydrolyzable

Biological Activity

Overview of 2-(2,2,5,5-Tetramethyloxolan-3-yl)acetic Acid

2-(2,2,5,5-Tetramethyloxolan-3-yl)acetic acid is a derivative of acetic acid that features a unique structural component known as a tetramethyl oxolane ring. This compound may exhibit various biological activities due to its structural properties, which can influence interactions with biological systems.

• Enzyme Inhibition : Compounds similar to acetic acid derivatives often interact with enzymes by acting as inhibitors or substrates. The presence of bulky groups like the tetramethyl oxolane may enhance or inhibit enzyme activity depending on the target enzyme's active site.
• Membrane Interaction : The hydrophobic nature of the oxolane ring could facilitate interactions with lipid membranes, potentially influencing membrane fluidity and permeability.
• Receptor Binding : The compound might bind to various receptors in the body, modulating signaling pathways that could lead to physiological changes.

Potential Biological Effects

• Anti-inflammatory Activity : Similar compounds have been studied for their anti-inflammatory properties. They may inhibit pro-inflammatory cytokines or pathways involved in inflammation.
• Antimicrobial Properties : Organic acids often exhibit antimicrobial activity against bacteria and fungi. The specific structure of this compound could enhance its efficacy against certain pathogens.
• Metabolic Effects : Acetic acid derivatives are known to influence metabolic pathways, including lipid metabolism and glucose homeostasis.

Case Studies and Research Findings

While specific case studies on 2-(2,2,5,5-Tetramethyloxolan-3-yl)acetic acid are lacking, research on related compounds provides insights into potential biological activities:

Compound Name	Biological Activity	Reference
Acetic Acid	Anti-inflammatory, antimicrobial
Propionic Acid	Antimicrobial, metabolic regulator
Butyric Acid	Anti-inflammatory, gut health

Research Gaps

Despite the potential for various biological activities, there is a significant gap in literature specifically detailing the effects and mechanisms of 2-(2,2,5,5-Tetramethyloxolan-3-yl)acetic acid. Future research should focus on:

• In vitro studies to evaluate enzyme interactions.
• In vivo studies to assess metabolic effects.
• Clinical trials to explore therapeutic applications.